Cas no 2028421-27-2 (5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde)

• Product Name: 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde
• CAS No: 2028421-27-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5982198
• PubChem ID: 165460361
• Update Time: 2025-05-19

5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-726110
• 5-[methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde
• 2028421-27-2
• 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde

• Inchi： 1S/C11H15NO3/c1-8-6-14-7-10(8)12(2)11-4-3-9(5-13)15-11/h3-5,8,10H,6-7H2,1-2H3
• InChI Key： KJSYVKCESIRBNC-UHFFFAOYSA-N
• SMILES： O1CC(C)C(C1)N(C)C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.7Ų

Additional information on 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde

Research Brief on 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde (CAS: 2028421-27-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of novel heterocyclic compounds, particularly those with furan and oxolane moieties. Among these, 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde (CAS: 2028421-27-2) has emerged as a promising candidate for further investigation due to its unique structural features and potential biological activities. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential applications in drug discovery and development.

The compound 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde belongs to a class of furan derivatives that have garnered attention for their diverse pharmacological properties. Recent studies have explored its synthesis via multi-step organic reactions, including the functionalization of the furan ring and the introduction of the methyloxolane moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. These synthetic and analytical efforts have laid the groundwork for further biological evaluation.

In vitro studies have revealed that 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde exhibits moderate inhibitory activity against certain enzymes implicated in inflammatory and neoplastic diseases. Preliminary data suggest that the compound may interact with key protein targets, although the exact mechanism of action remains to be elucidated. Molecular docking simulations have provided insights into potential binding modes, highlighting the importance of the furan-2-carbaldehyde group in mediating these interactions. These findings underscore the compound's potential as a scaffold for the development of new therapeutic agents.

Further research is needed to explore the pharmacokinetic and toxicological profiles of 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde. Current studies are focused on optimizing its synthetic route to improve yield and scalability, as well as on evaluating its efficacy in animal models of disease. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications. The compound's unique chemical structure and preliminary biological activity make it a valuable addition to the growing repertoire of heterocyclic compounds in medicinal chemistry.

In conclusion, 5-[Methyl(4-methyloxolan-3-yl)amino]furan-2-carbaldehyde (CAS: 2028421-27-2) represents a promising area of research in chemical biology and drug discovery. Its synthesis, characterization, and initial biological evaluations provide a solid foundation for future studies aimed at unlocking its full therapeutic potential. As the field continues to evolve, this compound may serve as a key player in the development of novel treatments for a range of diseases.